Cas no 53684-90-5 (Benzyl 2,3,4-Tri-O-benzyl-D-glucuronate)

• Product Name: Benzyl 2,3,4-Tri-O-benzyl-D-glucuronate
• CAS No: 53684-90-5
• MF: C₃₄H₃₄O₇
• MW: 554.629570484161
• CID: 938967
• PubChem ID: 11114368
• Update Time: 2025-04-19

Benzyl 2,3,4-Tri-O-benzyl-D-glucuronate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,3,4-Tri-O-benzyl-D-glucuronate
• 2,3,4-Tris-O-(phenylmethyl)-D-glucuronic Acid Phenylmethyl Este
• 2,3,4-Tris-O-(phenylmethyl)-D-glucuronic Acid Phenylmethyl Ester
• 53684-90-5
• Benzyl (2S,3S,4S,5R)-6-hydroxy-3,4,5-tris(phenylmethoxy)oxane-2-carboxylate
• W-203022
• SCHEMBL7621498
• benzyl 2,3,4-tri-O-benzyl-d-glucopyranuronate

• Inchi： 1S/C34H34O7/c35-33(40-24-28-19-11-4-12-20-28)32-30(38-22-26-15-7-2-8-16-26)29(37-21-25-13-5-1-6-14-25)31(34(36)41-32)39-23-27-17-9-3-10-18-27/h1-20,29-32,34,36H,21-24H2/t29-,30-,31+,32-,34?/m0/s1
• InChI Key： JGZVCCVFRMQHQJ-NVUQYOTJSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1C(=O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 554.23000
• Monoisotopic Mass: 554.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 678.4±55.0 °C at 760 mmHg
• Flash Point: 214.2±25.0 °C
• PSA: 83.45000
• LogP: 5.20320
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Benzyl 2,3,4-Tri-O-benzyl-D-glucuronate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)